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Compound of Interest

Compound Name:
N-(Diphenylmethylene)glycine tert-

butyl ester

Cat. No.: B015293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed operational and disposal procedures for N-
(Diphenylmethylene)glycine tert-butyl ester, ensuring the safety of laboratory personnel and

compliance with environmental regulations. While this compound is generally not classified as

hazardous, adherence to proper chemical handling and disposal protocols is essential for

maintaining a safe laboratory environment.

I. Essential Safety and Handling Information
N-(Diphenylmethylene)glycine tert-butyl ester is a white to almost white crystalline powder.

Although it is not classified as a hazardous substance under the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200) or Regulation (EC) No 1272/2008, standard

laboratory safety precautions should always be observed.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves).

Body Protection: A standard laboratory coat is recommended.
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Handling:

Avoid generating dust. Handle in a well-ventilated area, preferably in a fume hood.

Wash hands thoroughly after handling.

Avoid contact with skin, eyes, and clothing.

II. Quantitative Data Summary
The following table summarizes key quantitative data for N-(Diphenylmethylene)glycine tert-
butyl ester.

Property Value

Molecular Formula C₁₉H₂₁NO₂

Molecular Weight 295.38 g/mol

Melting Point 111 - 115 °C (231.8 - 239 °F)[1]

Appearance White to almost white powder/crystal

Water Solubility Insoluble

III. Step-by-Step Disposal Protocol
The disposal of N-(Diphenylmethylene)glycine tert-butyl ester should be conducted in

accordance with local, state, and federal regulations. The following is a general procedural

guide.

Step 1: Waste Collection and Segregation

Solid Waste: Collect unreacted N-(Diphenylmethylene)glycine tert-butyl ester and any

grossly contaminated disposable materials (e.g., weighing paper, gloves, paper towels) in a

designated, clearly labeled, and sealable container for non-hazardous chemical waste. Do

not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.
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Solutions: If the compound is in a solvent, the disposal method will be dictated by the

hazards of the solvent. Collect in a designated, labeled container for hazardous waste,

ensuring compatibility of the solvent with the container material.

Empty Containers: Original containers should be emptied as much as possible.

Step 2: Decontamination of Laboratory Equipment

Proper decontamination of laboratory equipment that has come into contact with N-
(Diphenylmethylene)glycine tert-butyl ester is crucial to prevent cross-contamination.

Initial Cleaning: Scrape off any visible solid residue. This collected residue should be

disposed of as solid chemical waste.

Solvent Rinse: Rinse the equipment with a suitable organic solvent in which the compound is

soluble (e.g., chloroform, methanol). The rinsate should be collected and disposed of as

hazardous chemical waste.

Detergent Wash: Wash the equipment with a laboratory-grade detergent and warm water.

Final Rinse: Rinse thoroughly with deionized water.

Drying: Allow the equipment to air dry completely before storage or reuse.

Step 3: Disposal of Empty Containers

Once the original container is empty, rinse it three times with a suitable solvent.

The solvent rinsate must be collected and disposed of as hazardous chemical waste.

After triple rinsing, deface the label on the container to prevent misidentification.

The clean, defaced container can typically be disposed of in the regular trash or recycled,

depending on institutional policies.

Step 4: Final Disposal

Store the sealed waste container in a designated waste accumulation area.
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Arrange for pickup and disposal through your institution's licensed professional waste

disposal service.

Never dispose of N-(Diphenylmethylene)glycine tert-butyl ester down the drain or in the

regular trash.

IV. Spill Management
In the event of a small spill:

Wear appropriate PPE.

Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a labeled container for chemical waste.

Clean the spill area with a cloth dampened with a suitable solvent, followed by a detergent

and water wash.

Dispose of all cleanup materials as chemical waste.

For large spills, evacuate the area and contact your institution's EHS department immediately.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of N-(Diphenylmethylene)glycine tert-butyl ester and associated materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b015293?utm_src=pdf-body
https://www.benchchem.com/product/b015293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow for N-(Diphenylmethylene)glycine tert-butyl ester

Waste Generation

Disposal Pathway

Final Disposal

Unused Solid Chemical

Collect in Labeled
Non-Hazardous Solid Waste Container

Contaminated Disposables (Gloves, Paper)Contaminated Glassware & Equipment

Decontaminate Equipment

Empty Original Container

Triple Rinse Container

Licensed Waste
Disposal Service

Cleaned Equipment for Reuse

Clean

Collect Rinsate as
Hazardous Waste

Generate Rinsate Generate Rinsate

Dispose of Defaced Container
in Regular Trash/Recycling

Clean & Defaced

Click to download full resolution via product page

Caption: Disposal workflow for N-(Diphenylmethylene)glycine tert-butyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of N-(Diphenylmethylene)glycine tert-
butyl ester: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015293#n-diphenylmethylene-glycine-tert-butyl-
ester-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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